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Compound of Interest

Compound Name: 2-(Propylamino)fluoren-9-one

CAS No.: 92962-48-6

Cat. No.: B14362792

Get Quote

Introduction & Core Properties
2-(Propylamino)fluoren-9-one (often abbreviated as 2-PAF or Pr-Fluorenone in functional

contexts) is a neutral, hydrophobic fluorescent probe belonging to the class of push-pull

fluorenones.[1][2] Unlike permanently charged dyes (e.g., Rhodamine), 2-PAF exhibits strong

solvatochromism—its emission color and intensity change based on the polarity of its

immediate environment.

Chemical Basis: The molecule features an electron-donating propylamino group at position 2

and an electron-withdrawing carbonyl group at position 9.[1] Upon excitation, an

Intramolecular Charge Transfer (ICT) occurs, creating a large dipole moment.[2]

Primary Application:Lipid Droplet (LD) Imaging.[1] The probe partitions highly selectively into

the neutral lipid core of LDs (triglycerides/cholesterol esters), where it emits bright

fluorescence. In the polar aqueous cytoplasm, its fluorescence is significantly quenched or

red-shifted, providing exceptional signal-to-noise ratios.[1][2]
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The utility of 2-PAF relies on the solvent relaxation phenomenon.

Excitation: Light absorption (typically 400–460 nm) triggers electron transfer from the amino

donor to the carbonyl acceptor.

Environmental Response:

In Non-Polar Environments (Lipid Droplets): Solvent molecules (lipids) cannot reorient

quickly to stabilize the excited state. The energy is released as a high-energy photon

(Blue-Green/Yellow emission) with high quantum yield.[1][2]

In Polar Environments (Cytosol/Buffer): Water molecules reorient around the excited

dipole, lowering its energy. This results in a Red-shifted emission and, crucially for this

probe, typically leads to non-radiative decay (quenching) due to hydrogen bonding with

the carbonyl oxygen.

Experimental Protocols
3.1. Reagent Preparation

Component Specification Storage

Stock Solvent
Anhydrous DMSO (Dimethyl

sulfoxide)
Room Temp / Desiccated

Stock Conc.
10 mM (High) or 1 mM

(Working)
-20°C (Dark)

Stability
High (chemically stable

fluorenone core)
Avoid repeated freeze-thaw

Protocol:

Dissolve 1 mg of 2-(Propylamino)fluoren-9-one (MW ≈ 237.3 g/mol ) in ~420 µL of DMSO

to make a 10 mM stock.[1]

Aliquot into amber tubes to prevent light exposure.
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Target Concentration: 1–10 µM (Optimization recommended: start at 5 µM).[1] Incubation Time:

15–30 minutes.[1]

Seed Cells: Culture adherent cells (e.g., HeLa, HepG2, 3T3-L1) on glass-bottom dishes to

70% confluence.

Wash: Remove culture medium and gently wash cells 1x with pre-warmed PBS or HBSS.[1]

Staining Solution: Dilute the DMSO stock into pre-warmed serum-free medium or HBSS to a

final concentration of 5 µM.

Note: Serum proteins (BSA) can bind the dye; serum-free loading is preferred for cleaner

LD specificity.[1]

Incubate: Add staining solution to cells and incubate for 20 minutes at 37°C / 5% CO₂.

Wash (Optional): The probe is fluorogenic (lights up in lipids), so washing is often

unnecessary.[1] However, 1x wash with PBS can reduce background.[1]

Image: Image immediately in live-cell imaging buffer.

3.3. Fixed Cell Compatibility
2-PAF is compatible with aldehyde fixation but should be added after fixation to avoid extraction

by permeabilization agents (Triton X-100) which dissolve lipid droplets.[1]

Fixation: 4% Paraformaldehyde (PFA) for 15 mins.[1]

Wash: 3x PBS.

Stain: Incubate with 5 µM 2-PAF in PBS for 15 mins.

Mount: Mount in aqueous mounting medium (avoid glycerol-based mountants if they alter

polarity significantly, or image immediately).
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Parameter Setting Notes

Excitation 405 nm (Laser) or 440 nm

405 nm is standard on

confocals; 488 nm may work

but is less efficient.[1][2]

Emission 500 – 560 nm (Green/Yellow)
Peak emission in oil is typically

~520–540 nm.[1]

Dichroic 450 nm or 488 nm Long-pass filter.[1]

Detector PMT or HyD (High Sensitivity)
Gain can be kept low due to

high brightness in LDs.[1]

Ratiometric Potential: If the hardware allows, collect two channels to map polarity:

Channel 1 (Non-polar/LDs): 500–540 nm[1][2]

Channel 2 (Polar/Membranes): 580–650 nm[1][2]

Ratio Image: Ch1 / Ch2 highlights the most hydrophobic organelles.[1]

Mechanistic Workflow Diagram
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Caption: Mechanism of solvatochromic response distinguishing lipid droplets (green signal)

from cytosol (quenched).[1][2]
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Troubleshooting & Optimization
Issue Probable Cause Solution

Weak Signal
Excitation wavelength

mismatch

Ensure excitation is <460 nm.

488 nm is often too far red for

peak absorption.[1][2]

High Background
Dye aggregation or serum

binding

Reduce concentration to 1 µM;

Ensure serum-free loading.[1]

Crystal Formation Stock solution precipitation

Sonicate stock; ensure 1:1000

dilution is rapid to prevent

crashing out.

Photobleaching High laser power

Fluorenones are generally

stable, but high intensity 405

nm can bleach.[1] Lower laser

power.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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